Cas no 1822606-28-9 (2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxyli c acid)

• Product Name: 2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxyli c acid
• CAS No: 1822606-28-9
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 6428884
• PubChem ID: 129994630
• Update Time: 2025-10-12

2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxyli c acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxyli c acid
• 5-Oxazolecarboxylic acid, 2-(1-aminoethyl)-4-methyl-
• 2-(1-Aminoethyl)-4-methyl-1,3-oxazole-5-carboxylic acid
• 1822606-28-9
• EN300-7894076

• Inchi： 1S/C7H10N2O3/c1-3(8)6-9-4(2)5(12-6)7(10)11/h3H,8H2,1-2H3,(H,10,11)
• InChI Key： AXLJLBKKSLCSIX-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(C)N=C1C(N)C

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 314.7±32.0 °C(Predicted)
• pka: 1.88±0.37(Predicted)

Additional information on 2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxyli c acid

Professional Introduction to Compound with CAS No. 1822606-28-9 and Product Name: 2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxylic acid

2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 1822606-28-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the oxazole class, which is characterized by a five-membered ring containing one oxygen atom and two carbon atoms, making it a versatile scaffold for drug discovery. The presence of an aminoethyl side chain and a carboxylic acid functional group further enhances its chemical reactivity and biological relevance.

The structure of 2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxylic acid is of particular interest because it combines several pharmacophoric elements that are known to interact with biological targets. The oxazole ring itself has been widely studied for its role in various bioactive molecules, including antibiotics, antivirals, and anti-inflammatory agents. The aminoethyl group introduces a basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions with biological targets, while the carboxylic acid moiety provides a site for further derivatization and can contribute to the compound's solubility and pharmacokinetic properties.

In recent years, there has been a growing interest in developing novel therapeutic agents based on oxazole derivatives due to their broad spectrum of biological activities. For instance, studies have shown that oxazole-containing compounds can exhibit antimicrobial, antifungal, and anti-inflammatory properties. The 1-aminoethyl substituent in 2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxylic acid is particularly noteworthy because it can form stable complexes with metal ions, which has implications for applications in metallodrug design. This property has been explored in the development of targeted therapies for conditions such as cancer and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a pharmaceutical intermediate. The carboxylic acid group can be easily modified through esterification or amidation reactions to produce derivatives with enhanced solubility or targeted delivery properties. Additionally, the aminoethyl side chain provides a handle for conjugation with other bioactive molecules or imaging agents, making it a valuable building block for drug development. Researchers have leveraged these chemical functionalities to create novel molecules that exhibit improved pharmacological profiles compared to existing drugs.

The biological activity of 2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxylic acid has been investigated in several preclinical studies. These studies have revealed that the compound demonstrates promising interactions with various biological targets, including enzymes and receptors involved in inflammation and cell signaling pathways. For example, preliminary data suggest that this compound may inhibit the activity of certain kinases that are overexpressed in cancer cells, leading to reduced proliferation and apoptosis induction. Such findings have opened up new avenues for exploring its therapeutic potential in oncology.

Moreover, the synthesis of 2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxylic acid has been optimized to ensure high yield and purity, making it a practical candidate for further development. Advanced synthetic methodologies have been employed to introduce the desired functional groups while maintaining structural integrity. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly effective in constructing the complex heterocyclic core of this compound. These synthetic advancements not only facilitate large-scale production but also allow for rapid modification of the molecule to tailor its biological activity.

In conclusion, 2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 1822606-28-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of an oxazole ring with an aminoethyl side chain and a carboxylic acid functional group makes it a versatile scaffold for drug discovery. The growing body of research on oxazole derivatives underscores their importance as biologically active compounds with broad therapeutic implications. As further studies continue to uncover new applications for this compound, 2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxylic acid is poised to play a crucial role in the development of next-generation pharmaceuticals.